Cas no 129212-12-0 (Benzenesulfonic acid,5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1))

• Product Name: Benzenesulfonic acid,5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1)
• CAS No: 129212-12-0
• MF: C₃₄H₂₆BaN₄O₈S₂
• MW: 820.049241542816
• CID: 235307
• PubChem ID: 136192409
• Update Time: 2025-04-19

Benzenesulfonic acid,5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1)
• Benzenesulfonic acid, 5-((2-hydroxy-1-naphthalenyl)azo)-2-methyl-, barium salt (2:1)
• barium(2+),2-methyl-5-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate
• Benzenesulfonic acid, 5-[(2-hydroxy-1-naphthalenyl)azo]-2-methyl-, barium salt (2:1)
• 129212-12-0

• Inchi： 1S/2C17H14N2O4S.Ba/c2*1-11-6-8-13(10-16(11)24(21,22)23)18-19-17-14-5-3-2-4-12(14)7-9-15(17)20;/h2*2-10,20H,1H3,(H,21,22,23);/q;;+2/p-2/b2*19-18+;
• InChI Key： IGPBASFMWFKWLI-VFUQPONKSA-L
• SMILES： [Ba+2].S(C1C=C(C=CC=1C)/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-].S(C1C=C(C=CC=1C)/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 820.024
• Monoisotopic Mass: 820.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2